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Abstract

MT-802 is a potent and selective degrader of Bruton's tyrosine kinase (BTK) that utilizes
Proteolysis Targeting Chimera (PROTAC) technology. It effectively induces the degradation of
both wild-type BTK and the C481S mutant, which is a common mechanism of resistance to the
covalent BTK inhibitor ibrutinib. These application notes provide detailed protocols for utilizing
MT-802 in relevant cell lines to study its mechanism of action and cellular effects.

Introduction

Bruton's tyrosine kinase (BTK) is a critical component of the B-cell receptor (BCR) signaling
pathway, which is essential for the proliferation and survival of B-cells.[1][2][3] Dysregulation of
the BCR pathway is a hallmark of various B-cell malignancies, including Chronic Lymphocytic
Leukemia (CLL). MT-802 is a PROTAC that links a BTK-binding moiety to a ligand for the E3
ubiquitin ligase Cereblon (CRBN). This ternary complex formation leads to the ubiquitination
and subsequent proteasomal degradation of BTK. This document outlines suitable cell lines,
experimental protocols, and expected outcomes for studying the effects of MT-802.
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Recommended Cell Lines

A variety of cell lines are suitable for investigating the biological activity of MT-802. The choice

of cell line will depend on the specific research question.

Cell Line Description Key Features Recommended For
_ General assessment
) Expresses high levels )
Human Burkitt's ) of BTK degradation,
NAMALWA ) of endogenous wild- o
lymphoma B cell line. cell viability, and
type BTK.[4] )
apoptosis.
] Another B-cell Investigating the
Human diffuse large ) ]
lymphoma line effects of MT-802 in a
TMDS8 B-cell lymphoma ) ] )
] suitable for studying different B-cell
(DLBCL) cell line. ) )
BTK degradation. malignancy context.
Studies involving
) transient
_ Easily transfectable, _
Human embryonic overexpression of
HEK293T low endogenous BTK

kidney cell line.

expression.

wild-type or mutant
BTK variants (e.g.,
C481S).

Isolated from patients

Represents a more

Investigating the
efficacy of MT-802 in

_ with Chronic o a patient-derived
Primary CLL Cells . clinically relevant ) ]
Lymphocytic setting, especially
) model. ) )
Leukemia. from patients with
ibrutinib resistance.
X-linked

WT BTK XLA cells &
C481S BTK XLA cells

agammaglobulinemia
(XLA) patient-derived
cells engineered to
express wild-type or
C481S mutant BTK.

Clean background to
study the specific
effects on wild-type

vs. mutant BTK.

Direct comparison of
MT-802's efficacy
against wild-type and
C481S mutant BTK.

Quantitative Data Summary
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MT-802 has demonstrated potent degradation and inhibition of BTK across various cell lines.
The following tables summarize key quantitative data.

Table 1: Degradation Potency (DC50) of MT-802

Cell Line BTK Status DC50 (nM) Reference
NAMALWA Wild-type 6.2 [5]
WT BTK XLAs Wild-type 14.6 [5]
C481S BTK XLAs C481S Mutant 14.9 [5]

Table 2: Inhibitory Potency (IC50) of MT-802

Target Assay Type IC50 (nM) Reference
) TR-FRET Binding
BTK (Wild-type) 18.11 [5]
Assay
TR-FRET Binding
CRBN 1258 [5]

Assay

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Cell Culture
NAMALWA Cell Culture Protocol

e Medium: RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1%
Penicillin-Streptomycin.

e Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

o Subculturing: Split the culture every 2-3 days to maintain a cell density between 0.5 x 10"6
and 2 x 10”6 cells/mL. Centrifuge the cell suspension, remove the supernatant, and
resuspend the cell pellet in fresh medium at the desired density.
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Western Blotting for BTK Degradation

This protocol is designed to assess the degradation of total BTK and the phosphorylation of
BTK at Y223.

o Cell Treatment: Seed NAMALWA cells at a density of 1 x 10”6 cells/mL and treat with a dose
range of MT-802 (e.g., 1 nM to 1000 nM) or DMSO as a vehicle control for 24 hours.

e Cell Lysis:

[e]

Harvest cells by centrifugation and wash once with ice-cold PBS.

o

Lyse the cell pellet in RIPA buffer supplemented with protease and phosphatase inhibitors.

[¢]

Incubate on ice for 30 minutes with intermittent vortexing.

[e]

Clarify the lysate by centrifugation at 14,000 rpm for 15 minutes at 4°C.

[e]

Determine the protein concentration of the supernatant using a BCA assay.

o SDS-PAGE and Western Blotting:

[¢]

Denature 20-30 ug of protein per sample by boiling in Laemmli sample buffer.
o Separate proteins on an 8-10% SDS-polyacrylamide gel.
o Transfer proteins to a PVDF membrane.

o Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room
temperature.

o Incubate the membrane with primary antibodies against BTK (total) and phospho-BTK
(Y223) overnight at 4°C. A loading control like GAPDH or (3-actin should also be probed.

o Wash the membrane three times with TBST.
o Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

o Wash the membrane three times with TBST.
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o Visualize the protein bands using an ECL detection reagent and an imaging system.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

o Cell Seeding: Seed NAMALWA cells in a 96-well plate at a density of 1 x 10"4 to 5 x 104
cells per well in 100 pL of culture medium.

e Drug Treatment: Add serial dilutions of MT-802 to the wells and incubate for 72 hours.
Include wells with DMSO as a vehicle control.

e MTT Addition: Add 10 pL of 5 mg/mL MTT solution to each well and incubate for 4 hours at
37°C.

e Formazan Solubilization: Add 100 pL of solubilization buffer (e.g., 10% SDS in 0.01 M HCI)
to each well and incubate overnight at 37°C in a humidified chamber.

o Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the DMSO-treated control
and plot a dose-response curve to determine the IC50 value.

Apoptosis Assay (Annexin V Staining)

This flow cytometry-based assay detects apoptosis by identifying the externalization of
phosphatidylserine.

e Cell Treatment: Treat NAMALWA cells with various concentrations of MT-802 for 48 hours.

o Cell Staining:

[e]

Harvest approximately 1-5 x 1075 cells by centrifugation.

Wash the cells twice with cold PBS.

o

o

Resuspend the cells in 100 pL of 1X Annexin V Binding Buffer.

[¢]

Add 5 pL of FITC-conjugated Annexin V and 5 pL of Propidium lodide (PI).
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o Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

o Add 400 pL of 1X Annexin V Binding Buffer to each tube.

e Flow Cytometry: Analyze the stained cells by flow cytometry within one hour.
o FITC-Annexin V negative and Pl negative: Live cells.
o FITC-Annexin V positive and Pl negative: Early apoptotic cells.

o FITC-Annexin V positive and PI positive: Late apoptotic/necrotic cells.

Transient Transfection of HEK293T Cells

This protocol is for the overexpression of BTK variants in HEK293T cells.

o Cell Seeding: The day before transfection, seed HEK293T cells in a 6-well plate at a density
that will result in 70-80% confluency on the day of transfection.

e Transfection:

o For each well, dilute the plasmid DNA encoding the BTK variant (e.g., wild-type or C481S)
in a serum-free medium like Opti-MEM.

o Add a transfection reagent (e.g., Lipofectamine 2000) to the diluted DNA and incubate at
room temperature for 20-30 minutes to allow for complex formation.

o Add the DNA-transfection reagent complexes to the cells.
e Post-Transfection:
o Incubate the cells for 24-48 hours to allow for gene expression.

o The cells can then be treated with MT-802 and harvested for subsequent analysis, such as
Western blotting.

Visualizations
MT-802 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b10818691/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-mt-802-experiments
https://www.benchchem.com/product/b10818691?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

e 1. Transient transfection protocol for HEK293T cells [euromabnet.com]
e 2. Annexin V Stain Protocol | Flow Cytometry Core | ECU [medicine.ecu.edu]
e 3. Annexin V Staining Protocol [bdbiosciences.com]

e 4. The human Burkitt ymphoma cell line Namalwa represents a homogenous cell system
characterized by high levels of Toll-like receptor 9 and activation by CpG oligonucleotides -
PubMed [pubmed.ncbi.nim.nih.gov]

e 5. medchemexpress.com [medchemexpress.com]

» To cite this document: BenchChem. [Application Notes and Protocols for MT-802
Experiments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10818691/docs#application-notes-and-protocols-for-
mt-802-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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